Cas no 1038367-53-1 (ethyl 3-amino-2-(2-fluorophenyl)methylpropanoate)

• Product Name: ethyl 3-amino-2-(2-fluorophenyl)methylpropanoate
• CAS No: 1038367-53-1
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• MDL: MFCD11200940
• CID: 5683280
• PubChem ID: 43148317
• Update Time: 2025-11-06

ethyl 3-amino-2-(2-fluorophenyl)methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl α-(aminomethyl)-2-fluorobenzenepropanoate (ACI)
• Benzenepropanoic acid, α-(aminomethyl)-2-fluoro-, ethyl ester (ACI)
• ethyl 3-amino-2-(2-fluorophenyl)methylpropanoate

• MDL： MFCD11200940
• Inchi： 1S/C12H16FNO2/c1-2-16-12(15)10(8-14)7-9-5-3-4-6-11(9)13/h3-6,10H,2,7-8,14H2,1H3
• InChI Key： YYPZGPDXTHJMTL-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C(F)=CC=CC=1)CN)OCC

Additional information on ethyl 3-amino-2-(2-fluorophenyl)methylpropanoate

Comprehensive Overview of Ethyl 3-amino-2-(2-fluorophenyl)methylpropanoate (CAS No. 1038367-53-1)

Ethyl 3-amino-2-(2-fluorophenyl)methylpropanoate (CAS No. 1038367-53-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its fluorophenyl moiety and amino functional group, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's CAS No. 1038367-53-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Researchers are particularly interested in its potential applications for neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to modulate neurotransmitter activity. Additionally, its fluorinated aromatic ring enhances metabolic stability, a critical factor in drug design and pharmacokinetic optimization.

In recent years, the demand for fluorinated compounds like Ethyl 3-amino-2-(2-fluorophenyl)methylpropanoate has surged, driven by advancements in precision medicine and targeted therapy. The compound's ester group also allows for facile derivatization, enabling the creation of prodrugs with improved bioavailability. This versatility aligns with current trends in green chemistry, where researchers prioritize sustainable synthesis routes and atom-efficient methodologies.

From a synthetic perspective, CAS No. 1038367-53-1 is often employed in multicomponent reactions (MCRs) and catalytic asymmetric synthesis, addressing the growing need for chiral intermediates in pharmaceutical manufacturing. Its compatibility with flow chemistry techniques further underscores its utility in high-throughput screening and industrial-scale production. These attributes resonate with the broader scientific community's focus on process intensification and cost-effective drug development.

Beyond its pharmaceutical applications, Ethyl 3-amino-2-(2-fluorophenyl)methylpropanoate is also explored in material science for designing fluorescent probes and molecular sensors. The fluorophenyl group's electron-withdrawing properties contribute to tunable photophysical characteristics, making it a candidate for bioimaging and diagnostic tools. This interdisciplinary appeal highlights the compound's role in bridging gaps between chemistry, biology, and engineering.

As the scientific community continues to investigate CAS No. 1038367-53-1, questions about its structure-activity relationships (SAR) and toxicological profile remain active areas of research. Online queries often focus on its synthetic protocols, patent status, and commercial availability, reflecting both academic and industrial interests. Addressing these topics with up-to-date, data-driven insights ensures this overview meets the needs of diverse stakeholders.

In summary, Ethyl 3-amino-2-(2-fluorophenyl)methylpropanoate exemplifies the convergence of medicinal chemistry and innovative technology. Its multifaceted applications—from CNS drug candidates to advanced materials—underscore its importance in contemporary research. By leveraging its structural features and aligning with trends like AI-driven drug discovery and sustainable synthesis, this compound is poised to remain a focal point in scientific advancements.